N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C11H7BrN4O3S/c1-5-4-6(19-16-5)9(17)13-11-15-14-10(18-11)7-2-3-8(12)20-7/h2-4H,1H3,(H,13,15,17)
• InChI Key: BGAUTNZMMHNPME-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NN=C(O2)C3=CC=C(S3)Br
• Molecular Formula: C11H7BrN4O3S
• Molecular Weight: 355.17 g/mol

Description

The compound “N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-methylisoxazole-5-carboxamide” is a complex organic molecule. It contains several functional groups including an oxadiazole ring, an isoxazole ring, and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the bromine atom on the thiophene ring could potentially be replaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole and isoxazole rings could potentially make this compound aromatic and relatively stable.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future research directions for this compound could include exploring its potential uses. For example, if this compound shows promising biological activity, it could be further developed as a drug.